Cas no 1355866-77-1 (2-({(4-chlorophenyl)methylcarbamoyl}amino)-N-(cyanomethyl)acetamide)

• Product Name: 2-({(4-chlorophenyl)methylcarbamoyl}amino)-N-(cyanomethyl)acetamide
• CAS No: 1355866-77-1
• MF: C₁₂H₁₃ClN₄O₂
• MW: 280.71022105217
• CID: 5918252
• PubChem ID: 56824058
• Update Time: 2025-06-10

2-({(4-chlorophenyl)methylcarbamoyl}amino)-N-(cyanomethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({(4-chlorophenyl)methylcarbamoyl}amino)-N-(cyanomethyl)acetamide
• 1355866-77-1
• AKOS033019167
• Z1068727684
• EN300-26683566
• 2-({[(4-chlorophenyl)methyl]carbamoyl}amino)-N-(cyanomethyl)acetamide
• 2-[(4-chlorophenyl)methylcarbamoylamino]-N-(cyanomethyl)acetamide

• Inchi： 1S/C12H13ClN4O2/c13-10-3-1-9(2-4-10)7-16-12(19)17-8-11(18)15-6-5-14/h1-4H,6-8H2,(H,15,18)(H2,16,17,19)
• InChI Key： GGNDXZWSYCCOOS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCC(NCC#N)=O)=O

Computed Properties

• Exact Mass: 280.0727034g/mol
• Monoisotopic Mass: 280.0727034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94Ų

Additional information on 2-({(4-chlorophenyl)methylcarbamoyl}amino)-N-(cyanomethyl)acetamide

Professional Introduction to Compound with CAS No. 1355866-77-1 and Product Name: 2-({(4-chlorophenyl)methylcarbamoyl}amino)-N-(cyanomethyl)acetamide

The compound with the CAS number 1355866-77-1 and the product name 2-({(4-chlorophenyl)methylcarbamoyl}amino)-N-(cyanomethyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a carbamoyl moiety and a cyanomethyl group, suggests a high degree of reactivity and versatility, making it a valuable candidate for further investigation.

Recent research in the domain of bioactive molecules has highlighted the importance of structural diversity in the design of novel therapeutic agents. The compound in question exhibits a unique combination of structural features that may contribute to its pharmacological activity. Specifically, the 4-chlorophenyl substituent introduces a halogen atom, which is often employed in medicinal chemistry to enhance binding affinity and metabolic stability. This feature aligns with current trends in drug discovery, where small-molecule modulators are being designed to interact with biological targets with high precision.

The carbamoyl group within the molecular framework is another critical feature that warrants detailed examination. Carbamoyl derivatives are well-documented for their role in various biological processes, including enzyme inhibition and signal transduction. In particular, compounds containing this moiety have shown promise in the development of treatments for neurological disorders, cancer, and infectious diseases. The incorporation of a methylcarbamoyl unit into the structure of this compound may confer additional pharmacological properties, such as improved solubility or enhanced bioavailability.

Moreover, the cyanomethyl group present in the molecule adds another layer of complexity and potential functionality. Cyanomethyl groups are known to participate in various chemical reactions, including nucleophilic additions and condensation reactions, which can be exploited in synthetic chemistry. This feature may enable the compound to serve as a versatile intermediate in the synthesis of more complex molecules or derivatives with tailored biological activities.

Current research trends indicate that compounds with multifunctional groups are increasingly being explored for their therapeutic potential. The synergistic effects of different functional units within a single molecule can lead to enhanced efficacy and reduced side effects compared to traditional monofunctional drugs. The compound under discussion exemplifies this approach by integrating multiple pharmacophoric elements into its structure.

In terms of synthetic methodology, the preparation of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The synthesis likely requires precise control over reaction conditions to ensure high yield and purity. Techniques such as multi-step organic synthesis, protecting group strategies, and advanced purification methods would be essential in bringing this compound from laboratory-scale production to potential clinical application.

The pharmacological profile of this compound is yet to be fully elucidated, but preliminary studies suggest that it may exhibit interesting biological activities. Researchers are particularly interested in its potential as an inhibitor or modulator of key enzymes or receptors involved in disease pathways. Further investigation through in vitro assays and animal models will be necessary to validate these hypotheses and determine the most promising avenues for therapeutic development.

From an industrial perspective, the commercial viability of this compound hinges on its ability to meet stringent regulatory requirements and demonstrate superior efficacy compared to existing treatments. Companies investing in its development will need to navigate complex regulatory landscapes while ensuring that their manufacturing processes adhere to Good Manufacturing Practices (GMP). Additionally, cost-effective synthesis methods will be crucial for large-scale production if the compound progresses into clinical trials.

The broader implications of this research extend beyond individual compounds to encompass advancements in drug design principles and synthetic methodologies. The success or failure of this compound could influence future approaches to developing bioactive molecules with similar structural motifs. As such, it represents not only a potential therapeutic agent but also a valuable case study for researchers seeking to optimize their drug discovery pipelines.

In conclusion, the compound with CAS number 1355866-77-1 and product name 2-({(4-chlorophenyl)methylcarbamoyl}amino)-N-(cyanomethyl)acetamide exemplifies the innovative spirit driving modern pharmaceutical chemistry. Its complex structure and multifunctional groups make it a promising candidate for further exploration in drug development. While much remains unknown about its full potential, ongoing research efforts are poised to uncover new applications that could benefit patients worldwide.